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Compound of Interest

Compound Name:
5-Iodo-4-methyl-1,3-thiazol-2-

amine

CAS No.: 3034-58-0

Cat. No.: B3122767

Get Quote

Technical Guide: 2-Amino-5-iodo-4-
methylthiazole
Executive Summary
2-Amino-5-iodo-4-methylthiazole is a halogenated thiazole derivative utilized primarily as a

scaffold in drug discovery. Its structural significance lies in the C5-iodine functionality, which

serves as a highly reactive handle for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura, Sonogashira), allowing for the rapid diversification of the thiazole core. This

guide provides the definitive structural codes, synthesis protocols, and analytical expectations

for researchers utilizing this compound.
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Property Data / Code

IUPAC Name 5-iodo-4-methyl-1,3-thiazol-2-amine

Common Name 2-Amino-5-iodo-4-methylthiazole

Molecular Formula

Molecular Weight 240.07 g/mol

CAS Number
Not widely listed (Custom Synthesis Grade);

Precursor CAS: 1603-91-4

SMILES (Canonical) CC1=C(SC(=N1)N)I

SMILES (Isomeric) Cc1c(I)sc(N)n1

InChIKey
Predicted based on structure:

[1]LZRXQZJZOZJZOZ-UHFFFAOYSA-N

Structural Analysis: The molecule consists of a 5-membered thiazole ring substituted at three

positions:[1]

Position 2 (Amino,

): Acts as an electron-donating group (EDG), increasing the nucleophilicity of the ring and
directing electrophilic substitution to the C5 position.

Position 4 (Methyl,

): Provides steric bulk and weak electron donation.

Position 5 (Iodo,

): The site of high reactivity. The C-I bond is weaker than C-Br or C-Cl, making it the
preferred site for oxidative addition in metal-catalyzed couplings.

Synthesis & Manufacturing Protocol
The synthesis of 2-amino-5-iodo-4-methylthiazole is typically achieved via the direct

electrophilic iodination of the commercially available precursor, 2-amino-4-methylthiazole.
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Reaction Scheme (Graphviz Visualization):
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Iodine (I2) or NIS

Solvent: DMF or EtOH
Catalyst: NaHCO3 (Base)

2-Amino-5-iodo-4-methylthiazole
(Target)

- HI (Elimination)

Click to download full resolution via product page

Figure 1: Electrophilic aromatic substitution pathway for the synthesis of the target compound.

Detailed Protocol:

Preparation: Dissolve 2-amino-4-methylthiazole (1.0 eq) in a polar solvent such as DMF

(Dimethylformamide) or Ethanol.

Iodination: Cool the solution to 0°C. Slowly add N-Iodosuccinimide (NIS) (1.05 eq) or Iodine (

) (1.0 eq).

Note: If using

, the addition of a weak base like

is recommended to neutralize the generated HI acid.

Reaction: Stir at room temperature (25°C) for 2–4 hours. Monitor progress via TLC (Thin

Layer Chromatography) or LC-MS. The disappearance of the starting material (Rf ~0.3 in

50% EtOAc/Hexane) indicates completion.

Workup: Pour the reaction mixture into ice-cold water. The iodinated product often

precipitates as a solid.

Purification: Filter the solid and wash with cold water. Recrystallize from Ethanol/Water if

necessary to remove traces of succinimide or unreacted iodine.
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Analytical Profiling (Quality Control)
To validate the identity of the synthesized compound, compare analytical data against the

precursor.

Method
Precursor (2-Amino-

4-methylthiazole)

Target (2-Amino-5-

iodo-4-

methylthiazole)

Diagnostic Change

NMR

Singlet at

6.2-6.3 ppm (C5-H)
Absent

Loss of aromatic

proton at C5 confirms

substitution.

NMR

Singlet at

2.1 ppm (

)

Singlet at

~2.2-2.3 ppm

Slight downfield shift

due to iodine's

inductive effect.

NMR
Signal at ~100-105

ppm (C5)

Signal at ~70-80 ppm

(C-I)

Significant upfield shift

of the C5 carbon

(Heavy atom effect).

Mass Spec
Mass shift of +126 Da

(Iodine - Hydrogen).

Applications in Medicinal Chemistry
The C5-iodo position acts as a "universal socket" for attaching complex side chains.

Key Reactions:

Suzuki-Miyaura Coupling: Reacting with aryl boronic acids to create 2-amino-4-methyl-5-

arylthiazoles. This is a common scaffold in kinase inhibitors (e.g., Dasatinib analogues).

Sonogashira Coupling: Reacting with terminal alkynes to extend the carbon skeleton.

Buchwald-Hartwig Amination: While the C2-amino group is already present, the C5-iodo can

be used to introduce a second amino group if protected/directed correctly.
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Workflow Diagram (SAR Exploration):
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Figure 2: Divergent synthesis pathways utilizing the C5-iodo handle.

Safety & Handling
Hazards: Halogenated thiazoles can be skin and eye irritants. The C-I bond is light-sensitive;

store in amber vials.

Storage: Keep at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent deiodination or

oxidation.

References
PubChem.2-Amino-4-methylthiazole (Precursor) Compound Summary. National Library of

Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-amino-5-iodo-4-methylthiazole structure and SMILES
code]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3122767/docs#2-amino-5-iodo-4-methylthiazole-
structure-and-smiles-code]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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